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Abstract

This document provides a comprehensive protocol for conducting an in vitro assay to
determine the inhibitory activity of ATPase-IN-5 on Saccharomyces cerevisiae plasma
membrane H+-ATPase (Pmalp). Pmalp is a crucial proton pump essential for maintaining
cellular pH and membrane potential in yeast and fungi, making it a prime target for antifungal
drug discovery. This protocol details the preparation of reagents, the experimental procedure
for assessing Pmalp activity via a malachite green-based phosphate detection method, and
the subsequent calculation of key inhibitory metrics such as ICso.

Introduction

The plasma membrane proton pump (H+-ATPase), Pmalp, is a vital enzyme for fungal cell
viability. It actively transports protons out of the cell, generating the electrochemical gradient
necessary for nutrient uptake and intracellular pH regulation. Its absence in mammalian cells
makes it an attractive and specific target for the development of novel antifungal agents.
ATPase-IN-5 is a small molecule inhibitor designed to target Pmalp. This application note
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outlines a detailed in vitro method to quantify the inhibitory potency of ATPase-IN-5 against
purified Pmalp.

The assay is based on the enzymatic hydrolysis of ATP by Pmalp, which releases inorganic
phosphate (Pi). The amount of Pi produced is proportional to the enzyme's activity. By
measuring the concentration of Pi in the presence of varying concentrations of ATPase-IN-5,
the compound's inhibitory effect can be accurately determined.

Signaling Pathway and Experimental Workflow
Pmalp Functional Pathway

The following diagram illustrates the role of Pmalp in the fungal cell membrane and the
mechanism of its inhibition.
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Caption: Mechanism of Pmalp and its inhibition by ATPase-IN-5.

Experimental Workflow

The diagram below outlines the major steps of the in vitro assay protocol.
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Caption: High-level workflow for Pmalp inhibition assay.
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Experimental Protocols
Required Materials

o Purified yeast Pmalp enzyme (=95% purity)

e ATPase-IN-5 compound

e Adenosine 5'-triphosphate (ATP), disodium salt

e Dimethyl sulfoxide (DMSO)

e MES-Tris buffer components

e Magnesium Chloride (MgCl2)

o Ammonium Molybdate

o Malachite Green Hydrochloride

» Polyvinyl alcohol (PVA)

¢ Potassium phosphate monobasic (KH2POa) for standard curve
o 96-well microtiter plates (clear, flat-bottom)

e Microplate reader capable of measuring absorbance at 620 nm

o Standard laboratory equipment (pipettes, tubes, etc.)

Reagent Preparation

e Assay Buffer (50 mM MES-Tris, pH 6.5, 5 mM MgCl2):
o Prepare a solution with 50 mM MES and 50 mM Tris base.
o Adjust the pH to 6.5 using HCI or NaOH.

o Add MgCl: to a final concentration of 5 mM.
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o Store at 4°C.

ATP Stock Solution (100 mM):
o Dissolve ATP disodium salt in Assay Buffer to a final concentration of 100 mM.

o Aliquot and store at -20°C. Before use, thaw and dilute to a working concentration of 10
mM in Assay Buffer.

Pmalp Enzyme Stock:
o Dilute purified Pmalp to a working concentration of 20 pg/mL in Assay Buffer.

o Keep on ice during the experiment.

ATPase-IN-5 Stock Solution (10 mM):
o Dissolve ATPase-IN-5 in 100% DMSO to a final concentration of 10 mM.

o Create serial dilutions in DMSO to achieve a range of concentrations for the assay.

Phosphate Standard (1 mM):

o Dissolve KH2POu4 in deionized water to a final concentration of 1 mM.

o Use this to prepare a standard curve (e.g., 0 to 100 uM) in Assay Buffer.

Malachite Green Reagent:

o Solution A: Dissolve 0.045% (w/v) Malachite Green Hydrochloride in water.
o Solution B: Dissolve 4.2% (w/v) ammonium molybdate in 4 M HCI.

o Solution C: Dissolve 2% (w/v) polyvinyl alcohol.

o Mix Solutions A and B in a 3:1 ratio. Add Solution C to a final concentration of 0.01%. Stir
for 30 minutes. Filter and store in the dark at 4°C.

Assay Procedure
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Compound Plating:

o In a 96-well plate, add 1 pL of ATPase-IN-5 serial dilutions (in DMSO) to the appropriate
wells.

o For positive control (no inhibition), add 1 pL of DMSO.

o For negative control (no enzyme activity), add 1 pL of DMSO.
Enzyme and Buffer Addition:

o Add 44 uL of Assay Buffer to all wells.

o Add 5 L of the 20 pg/mL Pmalp working solution to all wells except the negative control
wells. Add 5 pL of Assay Buffer to the negative control wells.

o The total volume is now 50 pL.
Pre-incubation:

o Mix the plate gently and pre-incubate at 30°C for 10 minutes to allow the inhibitor to bind
to the enzyme.

Reaction Initiation:

o Start the reaction by adding 5 pL of 10 mM ATP solution to all wells. The final ATP
concentration will be 1 mM in a total volume of 55 pL.

o Mix the plate gently.
Incubation:

o Incubate the plate at 30°C for 30 minutes. The incubation time may be optimized based on
enzyme activity.

Reaction Termination and Color Development:

o Stop the reaction by adding 50 pL of the Malachite Green Reagent to all wells.
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o Incubate at room temperature for 15 minutes to allow for color development.

e Absorbance Measurement:

o Measure the absorbance of each well at 620 nm using a microplate reader.

Phosphate Standard Curve

o Prepare serial dilutions of the 1 mM Phosphate Standard in Assay Buffer to obtain
concentrations from 0 to 100 uM.

e Add 55 pL of each standard dilution to separate wells of the 96-well plate.
e Add 50 pL of Malachite Green Reagent to each well.
 Incubate for 15 minutes and measure absorbance at 620 nm.

o Plot absorbance versus phosphate concentration and perform a linear regression to obtain
the equation of the line (y = mx + c).

Data Presentation and Analysis
Calculation of Results

o Calculate Pi Concentration: Use the standard curve equation to convert the absorbance
values from the assay wells into phosphate concentration (UM).

e Calculate Percent Inhibition:
o % Inhibition = [1 - (Pi_inhibitor - Pi_neg_ctrl) / (Pi_pos_ctrl - Pi_neg_ctrl)] * 100
o Where:
= Pi_inhibitor is the Pi concentration in the presence of ATPase-IN-5.
» Pi_pos_ctrl is the Pi concentration in the positive control (DMSO only).
» Pi_neg_ctrl is the Pi concentration in the negative control (no enzyme).

e Determine ICso:
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o Plot the percent inhibition against the logarithm of the ATPase-IN-5 concentration.

o Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software

package (e.g., GraphPad Prism, R) to determine the I1Cso value, which is the concentration

of inhibitor required to reduce enzyme activity by 50%.

Sample Data Tables

Table 1: Phosphate Standard Curve Data

Phosphate Conc. (uM)

Absorbance at 620 nm (Mean)

0 0.150
10 0.250
25 0.450
50 0.850
75 1.250
100 1.650

Table 2: ATPase-IN-5 Inhibition Data
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ATPase-IN-5 Mean Pi Released

Log [Inhibitor] % Inhibition
Conc. (nM) Absorbance (uM)
0 (Positive

N/A 0.900 531 0
Control)
1 0 0.850 49.8 6.2
10 1 0.700 41.2 22.4
50 1.7 0.525 30.9 41.8
100 2 0.350 20.6 61.2
500 2.7 0.180 10.6 80.1
1000 3 0.155 9.1 82.9
No Enzyme

N/A 0.100 5.9 N/A

(Negative Ctrl)

Note: The data presented in these tables are for illustrative purposes only and should be
replaced with actual experimental results.

Conclusion

This protocol provides a robust and reproducible method for evaluating the inhibitory potential
of ATPase-IN-5 against Pmalp. The malachite green-based colorimetric assay offers high
sensitivity for detecting inorganic phosphate, allowing for accurate determination of enzyme
kinetics and inhibition constants. By following this detailed procedure, researchers can
effectively characterize the potency of novel antifungal candidates targeting the essential
Pmalp enzyme.

 To cite this document: BenchChem. [Application Note: In Vitro Assay for Pmalp Inhibition by
ATPase-IN-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560572/docs#application-note-in-vitro-assay-for-
pmalp-inhibition-by-atpase-in-5]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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